

neratinib maleate elimination half-life route of excretion

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Neratinib Maleate

CAS No.: 915942-22-2

Cat. No.: S537016

[Get Quote](#)

Pharmacokinetic Profile of Neratinib

The table below summarizes the key pharmacokinetic parameters of **neratinib maleate**:


Parameter	Value	Additional Context
Elimination Half-life	~14 hours	Mean value after a 240 mg dose taken with food [1]
Time to Peak Concentration (t~max~)	3 to 6.5 hours	Absorption is relatively slow [1]
Primary Route of Metabolism	Liver, primarily via CYP3A4	Irreversible, covalent binding to target kinases also contributes to its duration of action [2] [3]
Primary Route of Excretion	Feces	Information on the precise fraction excreted in feces is not available in the search results [1]

Detailed Pharmacokinetics and Experimental Insights

The provided data primarily comes from a foundational Phase I clinical trial [1]. Here is a breakdown of the relevant methodologies and findings:

- **Experimental Protocol (Phase I Trial):** This was an open-label, dose-escalation study in patients with solid tumors.
 - **Dosing:** Neratinib was administered once daily in doses ranging from 40 mg to 500 mg.
 - **Pharmacokinetic Analysis:** Blood samples were collected to measure drug concentration over time. Non-compartmental analysis was used to determine key parameters, including maximum plasma concentration (C_{max}), time to C_{max} (t_{max}), area under the concentration-time curve (AUC), and elimination half-life.
 - **Key Finding on Saturation:** The study found that the steady-state C_{max} and AUC reached a plateau at doses between 320 mg and 400 mg, suggesting nonlinear pharmacokinetics due to saturation of absorption or metabolism [1].
- **Metabolic Pathway and Clinical Implications:** As a substrate of the CYP3A4 enzyme, neratinib's pharmacokinetics are significantly affected by other drugs that inhibit or induce this pathway.
 - **Drug Interactions:** Concomitant use of **strong or moderate CYP3A4 inhibitors** (e.g., clarithromycin, antifungals) should be avoided, as they can increase neratinib plasma concentrations and the risk of toxicities. Conversely, **CYP3A4 inducers** (e.g., carbamazepine, rifampin) should be avoided as they may decrease neratinib's efficacy [3].

The following diagram illustrates the metabolic and elimination pathway of neratinib, integrating its pharmacokinetic behavior:



[Click to download full resolution via product page](#)

Key Considerations for Researchers

- **Saturable Absorption:** The nonlinear pharmacokinetics indicate that absorption may be saturable at higher doses, which is a critical factor for dose selection in formulation development [1].
- **Managing Diarrhea:** The high incidence of diarrhea is a major clinical challenge. Strategies to manage this include **prophylactic loperamide** and a **dose escalation regimen** (starting at 120 mg daily and increasing to 240 mg over two weeks), which have been shown to reduce the severity and incidence of this side effect [4] [5].

- **Irreversible Binding:** Unlike reversible kinase inhibitors, neratinib forms a permanent covalent bond with its targets (HER1, HER2, HER4). This mechanism leads to prolonged pharmacodynamic activity, meaning the biological effects last longer than what the plasma half-life alone might suggest [2] [5].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. The Clinical Efficacy and Safety of Neratinib in Combination ... [pmc.ncbi.nlm.nih.gov]
2. What is the mechanism of Neratinib maleate? [synapse.patsnap.com]
3. Nerlynx (neratinib) dosing, indications, interactions, ... [reference.medscape.com]
4. Neratinib Monograph for Professionals [drugs.com]
5. Neratinib - an overview | ScienceDirect Topics [sciencedirect.com]

To cite this document: Smolecule. [neratinib maleate elimination half-life route of excretion].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b537016#neratinib-maleate-elimination-half-life-route-of-excretion>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com